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Compound of Interest

Compound Name: Hydroxymetronidazole-d2

Cat. No.: B8820317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterium labeling position in

Hydroxymetronidazole-d2. The document outlines the putative synthesis, methods for

structural confirmation, and presents key analytical data in a structured format. This information

is crucial for researchers utilizing Hydroxymetronidazole-d2 as an internal standard in

pharmacokinetic studies, for metabolic fate analysis, and in the development of new

therapeutic agents.

Chemical Structure and Deuterium Labeling
Position
Hydroxymetronidazole-d2 is the deuterated analog of Hydroxymetronidazole, a primary

metabolite of the antibiotic Metronidazole. Based on the nomenclature provided by major

chemical suppliers, "2-[2-[dideuterio(hydroxy)methyl]-5-nitroimidazol-1-yl]ethanol" or "2-(2-

(Hydroxymethyl-d2)-5-nitro-1H-imidazol-1-yl)ethan-1-ol", the two deuterium atoms are located

on the hydroxymethyl group attached to the C2 position of the 5-nitroimidazole ring.
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To cite this document: BenchChem. [Technical Guide: Deuterium Labeling Position in
Hydroxymetronidazole-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820317#deuterium-labeling-position-in-
hydroxymetronidazole-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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